Cas no 33974-40-2 (2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy-)

2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy- structure
33974-40-2 structure
Product Name:2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy-
CAS No:33974-40-2
MF:C16H26O3
MW:266.375845432281
CID:2944669
Update Time:2023-11-24

2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy-
    • 2,4-Bis(1,1-dimethylethyl)-6,6-dimethoxy-2,4-cyclohexadien-1-one (ACI)
    • o-Benzoquinone, 3,5-di-tert-butyl-, 1-(dimethyl acetal) (8CI)
    • Inchi： 1S/C16H26O3/c1-14(2,3)11-9-12(15(4,5)6)13(17)16(10-11,18-7)19-8/h9-10H,1-8H3
    • InChI Key： SKXFBFJFRFHXAJ-UHFFFAOYSA-N
    • SMILES： O=C1C(OC)(OC)C=C(C(C)(C)C)C=C1C(C)(C)C

2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy- Production Method

Production Method 1

15515-54-5 15515-54-5
33974-40-2 33974-40-2
Reaction Conditions
1.1 Reagents: Iodobenzene diacetate Solvents: Methanol ;  10 - 15 min, 273.15 K
1.2 Reagents: Sodium hydroxide ,  Monopotassium phosphate Solvents: Water ;  pH 7, rt
Reference
Photooxygenation of masked o-benzoquinones: an efficient entry into highly functionalized cyclopentenones from 2-methoxyphenols
Kao, Tzu-Chiao; Chuang, Gary Jing; Liao, Chun-Chen, Angewandte Chemie, 2008, 47(38), 7325-7327

Production Method 2

16373-02-7 16373-02-7
33974-40-2 33974-40-2
2300-74-5 2300-74-5
37942-07-7 37942-07-7
Reaction Conditions
1.1 Reagents: Copper ,  Oxygen Catalysts: Cuprous chloride Solvents: Methanol
Reference
I. Catalytic oxidation of 2-(hydroxymethyl)phenols with the systems MnCln/M0/O2 (M = copper, iron)
Sparfel, Daniel; Baranne-Lafont, Joele; Nguyen Kim Cuong; Capdevielle, Patrice; Maumy, Michel, Tetrahedron, 1990, 46(3), 793-802

2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy- Raw materials

2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy- Preparation Products

2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy- Related Literature

33974-40-2 (2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6,6-dimethoxy-) Related Products

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